3-Chloro-2,4,6-trifluorobenzoyl chloride, 95%

• IUPAC Name: 3-chloro-2,4,6-trifluorobenzoyl chloride
• InChI: InChI=1S/C7HCl2F3O/c8-5-3(11)1-2(10)4(6(5)12)7(9)13/h1H
• InChI Key: VNNFVFKVZNNXOH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)Cl)F)C(=O)Cl)F
• Molecular Formula: C7HCl2F3O
• DSSTOX Substance ID: DTXSID301263723
• Molecular Weight: 228.98 g/mol
• CAS RN: 174312-96-0

Description

3-Chloro-2,4,6-trifluorobenzoyl chloride (3CTFBC) is an organochlorine compound that has a wide range of applications in the scientific research field. It is a white to light yellow solid that is soluble in organic solvents and is used as an intermediate in the synthesis of organic compounds. 3CTFBC is a highly reactive compound and is used in a variety of laboratory experiments and in the synthesis of organic compounds.

Scientific Research Applications

3-Chloro-2,4,6-trifluorobenzoyl chloride, 95% is widely used in the scientific research field for a variety of applications. It is used as a reagent in the synthesis of organic compounds, as a catalyst in organic reactions, and as a ligand in coordination chemistry. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

3-Chloro-2,4,6-trifluorobenzoyl chloride, 95% is a highly reactive compound that can undergo a variety of reactions. It is capable of forming covalent bonds with other molecules, and can also be used as a catalyst in a variety of organic reactions. It can also be used as a ligand in coordination chemistry, and can be used to form coordination complexes with transition metals.
Biochemical and Physiological Effects
3-Chloro-2,4,6-trifluorobenzoyl chloride, 95% has not been tested for its biochemical and physiological effects on humans, and therefore, its effects are unknown. However, it is known to be toxic and can cause skin and eye irritation if exposed to the skin or eyes.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Chloro-2,4,6-trifluorobenzoyl chloride, 95% in laboratory experiments are that it is a highly reactive compound and is capable of undergoing a variety of reactions. It can also be used as a catalyst in organic reactions and as a ligand in coordination chemistry. The main limitation of using 3-Chloro-2,4,6-trifluorobenzoyl chloride, 95% in laboratory experiments is that it is toxic and can cause skin and eye irritation if exposed to the skin or eyes.

Future Directions

The future directions for the use of 3-Chloro-2,4,6-trifluorobenzoyl chloride, 95% in scientific research include its use as a reagent in the synthesis of organic compounds, as a catalyst in organic reactions, and as a ligand in coordination chemistry. It could also be used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, further research is needed to determine its biochemical and physiological effects on humans.

Synthesis Methods

3-Chloro-2,4,6-trifluorobenzoyl chloride, 95% can be synthesized in a two-step process. The first step involves the reaction of 2,4,6-trifluorobenzoyl chloride with phosphorus pentachloride in an inert solvent such as dichloromethane. The second step involves the reaction of the resulting product with chloroform in the presence of anhydrous sodium acetate. The reaction is carried out at room temperature and yields a 95% pure product.